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Compound of Interest

Compound Name: Oxyquinoline sulfate

Cat. No.: B1678125

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Oxyquinoline Sulfate and its parent
compound, 8-Hydroxyquinoline. While both are recognized for their antimicrobial properties,
this document aims to delineate their characteristics based on available scientific data.

Chemical and Physical Properties

Oxyquinoline sulfate is the sulfate salt of 8-hydroxyquinoline. This structural difference
primarily influences their physical properties, such as solubility. 8-Hydroxyquinoline is an
organic compound, a derivative of quinoline with a hydroxyl group at the 8th position.[1] It is
also known as oxine.[1] Oxyquinoline sulfate is formed by the reaction of 8-hydroxyquinoline
with sulfuric acid.
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Property

8-Hydroxyquinoline

Oxyquinoline Sulfate

Synonyms

Oxine, 8-Quinolinol

8-Hydroxyquinoline sulfate,

Oxine sulfate

Chemical Formula CoH7NO (CoH7NO)2-H2S04
Molar Mass 145.16 g/mol 388.39 g/mol
White to off-white or faintly Pale yellow to yellow
Appearance . .
yellow crystalline powder[2] crystalline powder[3]
Practically insoluble in water; ) ]
N ) Freely soluble in water, slightly
Solubility soluble in alcohol, acetone, ]
soluble in alcohol[3]
chloroform, and benzene[3]
Melting Point 76 °C 167-182 °C
Boiling Point 267 °C Decomposes

Mechanism of Action: A Shared Strategy of Metal

Chelation

The primary mechanism of action for both 8-hydroxyquinoline and oxyquinoline sulfate is

their ability to chelate metal ions.[1][4] Many essential enzymatic functions in microbial cells are

dependent on divalent metal ions such as copper (Cu?*), iron (Fe2*), and zinc (Zn2*). By

binding to these metal ions, 8-hydroxyquinoline and its sulfate salt disrupt vital cellular

processes, leading to the inhibition of microbial growth and, in some cases, cell death.[3] This

broad-spectrum antimicrobial activity is a key characteristic of this class of compounds.[1]
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Caption: Metal chelation by 8-hydroxyquinoline and its sulfate salt.

Comparative Performance: Antimicrobial and
Antifungal Activity

While both compounds are known for their antimicrobial effects, a direct quantitative
comparison from head-to-head studies is not readily available in the current scientific literature.
The data presented below is collated from various sources and should be interpreted with the
understanding that experimental conditions may have varied.

8-Hydroxyquinoline: Quantitative Data

8-Hydroxyquinoline has been evaluated against a range of microorganisms, with its efficacy
often quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a
substance that prevents visible growth of a microorganism.
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Microorganism Type MIC (pM) Reference(s)
Staphylococcus Gram-positive
_ 3.44 - 27.58 [1][5]
aureus bacteria
) Gram-positive
Enterococcus faecalis ) ~27.58 [11[5]
bacteria
Mycobacterium ) )
) Acid-fast bacteria <5-3.6 [1]
tuberculosis
Candida albicans Fungus (Yeast) 3.44 - 13.78 [1][5]

Escherichia coli

Gram-negative

bacteria

> 64 pug/mL (generally

less active)

[1]

Pseudomonas

aeruginosa

Gram-negative

bacteria

> 64 pg/mL (generally

less active)

[1]

Oxyquinoline Sulfate: Qualitative and Limited
Quantitative Data

Oxyquinoline sulfate is described as having antiseptic, disinfectant, and fungicide properties.

[4] It is known to be primarily bacteriostatic, meaning it inhibits the growth and reproduction of

bacteria.[4] While specific MIC values from comparative studies are scarce, its use in various

antimicrobial preparations for veterinary and cosmetic applications underscores its recognized

efficacy.[3][4]

Cytotoxicity Profile

The cytotoxic potential of these compounds is a critical consideration for their therapeutic

applications. Similar to the antimicrobial data, direct comparative cytotoxicity studies are

limited.

8-Hydroxyquinoline: Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.
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Cell Line Cancer Type IC50 (pM) Reference(s)
A549 Lung Carcinoma 5 (at 48h) [3]
Multiple Lines Various 12.5-25 pg/mL [6]
Hepatocellular
Hep3B ) 6.25+0.034 pg/mL [6]
Carcinoma

Oxyquinoline Sulfate: Toxicity Overview

Oxyquinoline sulfate has undergone safety assessments for its use in cosmetics.[3] An oral
LD50 in dogs was determined to be between 1200 — 3180 mg/kg bw.[3] In clinical tests,
oxyquinoline at 1% in petrolatum was found to be neither an irritant nor a sensitizer.[7]

Experimental Protocols: A Representative Method
for Comparison

To conduct a direct comparative study of the antimicrobial efficacy of 8-hydroxyquinoline and
oxyquinoline sulfate, a standardized experimental protocol is essential. The following outlines
a representative broth microdilution method for determining the Minimum Inhibitory
Concentration (MIC).
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Experimental Workflow: Broth Microdilution for MIC Determination

Protocol Steps

Prepare Stock Solutions
(8-HQ & OQS in DMSO)

Perform Serial Dilutions
in 96-well plate with broth

Inoculate with standardized
microbial suspension

Incubate at appropriate
temperature and time

l

Observe for visible growth

l

Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page

Caption: Workflow for determining MIC via broth microdilution.

Detailed Protocol:
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o Preparation of Compounds: Prepare stock solutions of 8-hydroxyquinoline and oxyquinoline
sulfate in dimethyl sulfoxide (DMSO).

 Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of each
compound in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
fungi).

 Inoculation: Inoculate each well with a standardized suspension of the test microorganism
(e.g., adjusted to a 0.5 McFarland standard).

e Controls: Include a positive control (microorganism in broth without any compound) and a
negative control (broth only).

 Incubation: Incubate the plates at the optimal temperature for the growth of the
microorganism (e.g., 37°C for most bacteria, 35°C for yeasts) for a specified period (e.g., 18-
24 hours for bacteria, 24-48 hours for yeasts).

o MIC Determination: After incubation, the MIC is determined as the lowest concentration of
the compound at which there is no visible growth of the microorganism.

Summary and Conclusion

Oxyquinoline sulfate and 8-hydroxyquinoline are closely related compounds that share a
common mechanism of antimicrobial action through metal chelation. 8-hydroxyquinoline, being
the parent compound, has been more extensively studied for its quantitative antimicrobial and
cytotoxic properties. Oxyquinoline sulfate, as the sulfate salt, offers the advantage of
increased water solubility, which can be beneficial for certain formulations.

The available data suggests that both compounds are effective against a range of
microorganisms, particularly Gram-positive bacteria and fungi. However, a definitive conclusion
on which compound exhibits superior performance cannot be drawn without direct comparative
studies employing standardized protocols. Future research should focus on side-by-side
evaluations to provide a clearer quantitative comparison of their efficacy and safety profiles.
This would enable a more informed selection for specific applications in drug development and
other scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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